Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate

• IUPAC Name: ethyl 2-[[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]-(2-methoxyethyl)amino]acetate
• InChI: InChI=1S/C16H27N3O4/c1-3-23-15(21)12-19(9-10-22-2)11-14(20)18-16(13-17)7-5-4-6-8-16/h3-12H2,1-2H3,(H,18,20)
• InChI Key: IOTMYKCUNWGSKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(CCOC)CC(=O)NC1(CCCCC1)C#N
• Molecular Formula: C16H27N3O4
• Molecular Weight: 325.40 g/mol

Description

Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate, also known as N-(2-Methoxyethyl)-2-{[(1-cyanocyclohexyl)amino]carbonyl}ethyl glycine ethyl ester or N-(2-Methoxyethyl)-2-{[(1-cyanocyclohexyl)amino]carbonyl}ethylglycine ethyl ester, is a chemical compound that has gained significant attention in recent years due to its potential as a therapeutic agent.

Mechanism Of Action

The exact mechanism of action of Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including GABA and glutamate.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate has a number of biochemical and physiological effects, including:
1. Reduction of pain and inflammation
2. Reduction of anxiety and depression
3. Improvement of cognitive function
4. Neuroprotective effects

Advantages And Limitations For Lab Experiments

Some of the advantages of using Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate in lab experiments include its potency, selectivity, and low toxicity. However, some of the limitations include its relatively complex synthesis and the need for specialized equipment for its purification.

Future Directions

There are several areas of future research that could be explored with Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate, including:
1. Development of more efficient synthesis methods
2. Investigation of its potential as a treatment for other conditions, such as epilepsy and Parkinson's disease
3. Exploration of its potential as a therapeutic agent in combination with other drugs
4. Investigation of its long-term safety and efficacy in humans.

Synthesis Methods

The synthesis of Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate involves the reaction of Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate(2-Methoxyethyl)-2-(bromomethyl)glycine ethyl ester with 1-cyanocyclohexylamine in the presence of a base, typically triethylamine. The resulting product is then purified via column chromatography.

Scientific Research Applications

Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate has been studied extensively for its potential as a therapeutic agent in a variety of conditions. Some of the areas of research include:
1. Pain Management: Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate has been shown to have potent analgesic effects in animal models of pain.
2. Anxiety and Depression: Studies have demonstrated that Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate has anxiolytic and antidepressant properties.
3. Neuroprotection: Ethyl 2-({[(1-cyanocyclohexyl)carbamoyl]methyl}(2-methoxyethyl)amino)acetate has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.